2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(2-(phenylthio)ethoxy)ethanamine

This technical guide provides a comprehensive overview of the chemical structure, proposed synthesis, and predicted physicochemical and spectroscopic properties of 2-(2-(phenylthio)ethoxy)ethanamine. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis who may have an interest in this and structurally related molecules. Given the apparent novelty of this specific compound, this guide emphasizes predictive methodologies grounded in established chemical principles and data from analogous structures.

Introduction and Overview

2-(2-(phenylthio)ethoxy)ethanamine is a bifunctional organic molecule incorporating a primary amine, an ether linkage, and a thioether moiety. The presence of these distinct functional groups suggests its potential utility as a versatile building block in medicinal chemistry and material science. The primary amine allows for the formation of amides, sulfonamides, and other derivatives, while the phenylthio group can be involved in further chemical transformations or modulate the electronic and lipophilic properties of the molecule. The ethoxy linker provides conformational flexibility.

As this compound is not readily commercially available and appears to be sparsely documented in scientific literature, this guide will provide a theoretical yet practical framework for its synthesis and characterization.

Physicochemical Properties

The physicochemical properties of 2-(2-(phenylthio)ethoxy)ethanamine can be predicted based on its constituent functional groups. A summary of these predicted properties is presented in Table 1.

Property	Predicted Value/Information	Justification
Molecular Formula	C10H15NOS	Based on the chemical structure.
Molecular Weight	197.30 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow oil	By analogy to similar short-chain amines and thioethers.
Boiling Point	> 200 °C (estimated)	Higher than analogous compounds like 2-(phenylthio)ethanol due to the additional aminoethoxy group increasing molecular weight and hydrogen bonding potential.
Solubility	Soluble in common organic solvents (e.g., DCM, THF, methanol). Limited solubility in water, but likely soluble in acidic aqueous solutions due to protonation of the amine.	Based on the presence of both hydrophobic (phenylthio) and hydrophilic (amino, ether) groups.
pKa (amine)	~9-10 (estimated)	Typical range for a primary alkylamine.

Proposed Synthesis Protocol

The synthesis of 2-(2-(phenylthio)ethoxy)ethanamine can be approached through a nucleophilic substitution reaction, a cornerstone of organic synthesis. A plausible and efficient route involves the reaction of thiophenol with a suitable electrophile derived from 2-(2-aminoethoxy)ethanol. To prevent side reactions with the amine functionality, a protection-deprotection strategy is advisable.

Rationale for the Synthetic Approach

The chosen synthetic pathway leverages the high nucleophilicity of the thiophenolate anion and the reliability of the Williamson ether synthesis and its thioether counterpart. The use of a protecting group for the amine is a standard and necessary precaution to prevent its reaction with the electrophilic center intended for the thiol. Phthalimide is selected as a suitable protecting group due to its robustness and straightforward removal via hydrazinolysis.

Proposed Synthetic Workflow

Caption: Proposed multi-step synthesis of 2-(2-(phenylthio)ethoxy)ethanamine.

Detailed Experimental Procedure

Step 1: Synthesis of N-(2-(2-hydroxyethoxy)ethyl)phthalimide

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 2-(2-aminoethoxy)ethanol (1 equivalent), phthalic anhydride (1 equivalent), and toluene (sufficient to suspend the reagents).

• Heat the mixture to reflux and continue heating until no more water is collected in the Dean-Stark trap (typically 4-6 hours).

• Cool the reaction mixture to room temperature. The product may precipitate out.

• Filter the solid product and wash with cold toluene or hexanes.

• Recrystallize from a suitable solvent (e.g., ethanol) to obtain pure N-(2-(2-hydroxyethoxy)ethyl)phthalimide.

Step 2: Synthesis of N-(2-(2-tosyloxyethoxy)ethyl)phthalimide

• Dissolve N-(2-(2-hydroxyethoxy)ethyl)phthalimide (1 equivalent) in anhydrous pyridine or dichloromethane in a flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add p-toluenesulfonyl chloride (TsCl) (1.1 equivalents) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by slowly adding cold water.

• Extract the product with dichloromethane.

• Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the tosylated product.

Step 3: Synthesis of N-(2-(2-(phenylthio)ethoxy)ethyl)phthalimide

• To a solution of thiophenol (1.1 equivalents) in dimethylformamide (DMF), add potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes to form the thiophenolate.

• Add a solution of N-(2-(2-tosyloxyethoxy)ethyl)phthalimide (1 equivalent) in DMF to the reaction mixture.

• Heat the reaction to 80 °C and stir for 4-6 hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Step 4: Synthesis of 2-(2-(phenylthio)ethoxy)ethanamine

• Dissolve N-(2-(2-(phenylthio)ethoxy)ethyl)phthalimide (1 equivalent) in ethanol in a round-bottom flask.

• Add hydrazine monohydrate (5-10 equivalents).

• Heat the mixture to reflux for 4-8 hours. A precipitate of phthalhydrazide will form.

• Cool the reaction to room temperature and filter off the precipitate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with water to remove any remaining hydrazine.

• Acidify the aqueous layer with 1M HCl and wash with dichloromethane to remove any non-basic impurities.

• Basify the aqueous layer with 2M NaOH and extract the product with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, 2-(2-(phenylthio)ethoxy)ethanamine.

Predicted Spectroscopic Data

The following spectroscopic data are predicted for 2-(2-(phenylthio)ethoxy)ethanamine based on the analysis of structurally similar compounds.

1H Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted 1H NMR spectrum in CDCl3 would exhibit the following signals:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.40-7.20	m	5H	Ar-H	Typical region for protons on a phenyl ring.
~3.70	t	2H	Ph-S-CH2-CH 2-O	Protons on a carbon adjacent to an ether oxygen.
~3.55	t	2H	O-CH 2-CH2-NH2	Protons on a carbon adjacent to an ether oxygen and beta to an amine.
~3.15	t	2H	Ph-S-CH 2-CH2-O	Protons on a carbon adjacent to a sulfur atom are deshielded. Based on data for 2-(phenylthio)ethanol.[1]
~2.85	t	2H	O-CH2-CH 2-NH2	Protons on a carbon adjacent to a primary amine.
~1.50	br s	2H	NH 2	Broad singlet for amine protons, which can exchange; its position is concentration-dependent.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted 13C NMR spectrum in CDCl3 would show the following signals:

Chemical Shift (δ, ppm)	Assignment	Rationale
~135.0	Ar-C (ipso)	Quaternary carbon of the phenyl ring attached to sulfur.
~130.0	Ar-C H (para)	Aromatic CH carbons.
~129.0	Ar-C H (ortho/meta)	Aromatic CH carbons.
~126.0	Ar-C H (ortho/meta)	Aromatic CH carbons.
~70.0	Ph-S-CH2-C H2-O	Carbon adjacent to an ether oxygen.
~69.0	O-C H2-CH2-NH2	Carbon adjacent to an ether oxygen.
~41.0	O-CH2-C H2-NH2	Carbon adjacent to a primary amine.
~35.0	Ph-S-C H2-CH2-O	Carbon adjacent to a sulfur atom. Based on data for ethyl phenyl sulfide.[2]

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the primary amine and thioether functionalities.

Wavenumber (cm-1)	Intensity	Assignment	Rationale
3400-3250	Medium, two bands	N-H stretch	Characteristic for a primary amine (asymmetric and symmetric stretches).[3][4]
3060-3010	Medium-Weak	C-H stretch (aromatic)	Typical for C-H bonds on a phenyl ring.
2950-2850	Medium-Strong	C-H stretch (aliphatic)	For the CH2 groups in the ethoxy-ethanamine chain.
1650-1580	Medium	N-H bend (scissoring)	Characteristic for a primary amine.[3][4]
1580, 1480	Medium-Strong	C=C stretch (aromatic)	Phenyl ring skeletal vibrations.
1250-1020	Strong	C-O stretch (ether) and C-N stretch (aliphatic amine)	Overlapping region for these stretches.[3][5]
~740, ~690	Strong	C-H out-of-plane bend (aromatic)	Indicative of a monosubstituted benzene ring.
715-670	Medium-Weak	C-S stretch	Characteristic for an aryl thioether.[6]

Mass Spectrometry (MS)

Electron ionization (EI) or electrospray ionization (ESI) would be suitable methods for mass analysis.

• Molecular Ion (M+•) or [M+H]+: Expected at m/z = 197 (EI) or 198 (ESI).

• Key Fragmentation Patterns:

  • Alpha-cleavage adjacent to the nitrogen atom, resulting in the loss of CH2NH2 or the formation of an iminium ion.

  • Cleavage of the C-S bond, leading to fragments corresponding to the phenylthio group (m/z = 109) and the remaining chain.

  • Cleavage of the ether C-O bonds.

Safety and Handling

As with any chemical substance, 2-(2-(phenylthio)ethoxy)ethanamine should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Based on its functional groups, the compound should be considered:

• Irritating: Amines can be corrosive and irritating to the skin, eyes, and respiratory tract.

• Harmful if swallowed or inhaled.

• Stench: Thiophenol and other thioethers often have strong, unpleasant odors.

Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Potential Applications

The unique combination of a primary amine, an ether linkage, and a phenylthio group makes 2-(2-(phenylthio)ethoxy)ethanamine a potentially valuable intermediate for:

• Pharmaceutical Synthesis: The primary amine can be a key attachment point for building larger, more complex molecules with potential biological activity. The phenylthio group can modulate lipophilicity and metabolic stability.

• Ligand Development: The nitrogen and sulfur atoms can act as coordination sites for metal ions, suggesting applications in catalysis or the development of metal-based therapeutics.

• Material Science: This molecule could be used to functionalize surfaces or polymers, imparting specific properties such as hydrophilicity, reactivity, or metal-binding capabilities.

Conclusion

While 2-(2-(phenylthio)ethoxy)ethanamine is not a widely documented compound, its synthesis is achievable through established synthetic organic chemistry methodologies. This guide provides a robust, scientifically-grounded framework for its preparation and characterization. The predicted spectroscopic data offer a reliable reference for researchers who undertake the synthesis of this and related novel chemical entities. The versatile nature of its functional groups suggests that 2-(2-(phenylthio)ethoxy)ethanamine could be a valuable tool in various areas of chemical and pharmaceutical research.

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Navigating the Unseen: A Technical Safety and Handling Guide for 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine

Introduction: Acknowledging the Informational Void and Establishing a Framework of Inferred Safety

This technical guide is designed for researchers, scientists, and drug development professionals to provide a robust framework for the safe handling, storage, and emergency management of 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine. The safety profile and procedural recommendations outlined herein are inferred from the known hazards of its constituent functional groups—a primary amine and a phenyl thioether—and data from structurally analogous compounds. This document serves not as a replacement for a certified SDS, but as an essential preliminary safety manual to foster a culture of informed caution and responsible laboratory practice.

Part 1: Inferred Hazard Identification and Classification

The primary amine moiety is the principal driver of the anticipated hazard profile of this compound. Aliphatic amines are well-documented as being corrosive to skin and eyes. Safety data for analogous compounds like 2-phenoxyethanamine and other primary amines consistently indicate a high potential for causing severe chemical burns[1]. The phenyl thioether group is generally less hazardous but may contribute to skin and eye irritation and is often associated with a strong, unpleasant odor.

Based on this analysis, we can infer the following GHS classification for 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine:

Table 1: Inferred GHS Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 1B	H314 - Causes severe skin burns and eye damage
Serious Eye Damage/Irritation	Category 1	H318 - Causes serious eye damage
Specific Target Organ Toxicity - Single Exposure	Category 3	H335 - May cause respiratory irritation

Note: This classification is predictive and should be treated with the utmost caution pending empirical data.

The signal word associated with this level of hazard is Danger .

Part 2: Physical and Chemical Properties (Estimated)

Precise physical and chemical data for 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine are not available. The following table provides estimated values based on structurally similar compounds such as 2-phenoxyethylamine and thioanisole to guide handling and storage decisions[2][3][4][5].

Table 2: Estimated Physical and Chemical Properties

Property	Estimated Value	Rationale/Analogy
Appearance	Colorless to pale yellow liquid	Common for similar amines and thioethers.
Odor	Amine-like, potentially unpleasant sulfur notes	Combination of amine and thioether functional groups[6].
Boiling Point	>200 °C	Analogous to 2-phenoxyethylamine (225-227 °C)[5].
Solubility	Slightly soluble in water; soluble in organic solvents	Primary amine confers some water solubility; the phenyl and thioether groups suggest good solubility in organic solvents[2][5][6].
Density	~1.0 - 1.1 g/mL	Similar to 2-phenoxyethylamine (~1.05 g/mL)[3].
Vapor Pressure	Low	A high boiling point suggests low volatility at room temperature.
pH	Alkaline	Aqueous solutions will be basic due to the amine group.

Part 3: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure prevention is critical. The primary engineering control for handling this compound is a certified chemical fume hood to mitigate inhalation of any vapors or aerosols. Local exhaust ventilation is also acceptable. Eyewash stations and safety showers must be immediately accessible in the work area[7].

Causality in PPE Selection

The choice of PPE is dictated by the inferred GHS classification. As a presumed corrosive material, the goal is to create an impermeable barrier between the chemical and the researcher.

Caption: PPE selection workflow based on inferred hazards.

Detailed PPE Protocol

• Eye and Face Protection : Always wear chemical safety goggles that meet ANSI Z87.1 standards. Due to the severe corrosive potential, a face shield must be worn over the goggles whenever handling the neat material or concentrated solutions[8].

• Skin Protection :

  • Gloves : Wear nitrile or neoprene gloves. For prolonged handling or when working with larger quantities, consider double-gloving. Always inspect gloves for tears or pinholes before use. Dispose of contaminated gloves immediately and wash hands thoroughly[8].

  • Lab Coat : A chemical-resistant, buttoned lab coat is mandatory. Ensure sleeves are not rolled up.

  • Footwear : Closed-toe shoes are required at all times in the laboratory.

• Respiratory Protection : All handling of the neat material should be performed within a certified chemical fume hood. If a fume hood is not available and there is a risk of generating aerosols or vapors, a NIOSH-approved respirator with an organic vapor/ammonia cartridge is required[9].

Part 4: Safe Handling and Storage Protocols

Handling

• Work Area : Designate a specific area within a chemical fume hood for handling this compound.

• Transfers : When transferring the liquid, use a funnel to minimize splashing. For small volumes, a syringe may be used, but exercise extreme caution[10].

• Avoid Incompatibles : Keep away from strong oxidizing agents and strong acids, as these may react exothermically with the amine or thioether functional groups[9].

• Personal Hygiene : Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling, even if gloves were worn[10].

Storage

• Container : Store in a tightly sealed, clearly labeled container.

• Location : Keep in a cool, dry, and well-ventilated area designated for corrosive materials. Store away from incompatible chemicals[9].

• Segregation : Do not store with acids or strong oxidizers.

• Level : Never store corrosive liquids above eye level[8].

Part 5: Emergency Procedures and First Aid

Immediate and decisive action is crucial in the event of an exposure or spill.

Emergency Response Decision Tree

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Stability of Phenyl Sulfide Linkages in PEG Bioconjugates: Mechanisms, Kinetics, and Engineering

Topic: Stability of Phenyl Sulfide Linkages in PEG Chains Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Stability Paradox

In the architecture of PEGylated bioconjugates, the "phenyl sulfide" linkage—specifically the thioether bond connecting a polyethylene glycol (PEG) chain to a phenyl group (

)—occupies a unique functional niche. Unlike aliphatic thioethers ( ), which are prone to rapid oxidation and potential metabolic instability, phenyl sulfide linkages offer a tunable stability profile defined by the electronic character of the aromatic ring.

This guide analyzes the physicochemical stability of phenyl sulfide linkages in two distinct contexts:

• Oxidative Resistance: The superior stability of phenyl thioethers against background oxidation compared to alkyl thioethers, essential for "permanent" linkers.

• Hydrolytic Locking (N-Aryl Maleimides): The role of N-phenyl groups in accelerating thiosuccinimide ring hydrolysis, effectively "locking" the conjugate against retro-Michael deconjugation.

Mechanistic Foundations of Stability

The Electronic Shielding Effect (Oxidative Stability)

The primary failure mode for thioether linkages in vivo is oxidation to sulfoxides (

) and sulfones ( ). This alters the hydrophobicity of the conjugate and can trigger immunogenic responses or premature clearance.

• Alkyl Thioethers (Standard Cysteine-PEG): The sulfur atom is electron-rich. The lone pairs are high-energy (HOMO), making them nucleophilic and highly susceptible to attack by Reactive Oxygen Species (ROS) like

  or peroxynitrite.

• Phenyl Thioethers (

  ): The aromatic ring exerts an electron-withdrawing effect (via resonance delocalization of the sulfur lone pair into the -system). This lowers the energy of the HOMO, rendering the sulfur less nucleophilic.

  • Result: Phenyl sulfide linkages exhibit significantly slower oxidation kinetics under physiological conditions compared to their alkyl counterparts.

The Retro-Michael Stabilization (Hydrolytic Stability)

When PEG is conjugated via a maleimide chemistry (the industry standard), the resulting linkage is a thiosuccinimide . If the maleimide nitrogen is substituted with a phenyl group (N-phenyl maleimide), the stability profile changes drastically compared to N-alkyl maleimides.

• The Instability: Standard thiosuccinimides undergo a retro-Michael reaction , releasing the free thiol (drug/protein) and the maleimide-PEG. This is reversible and leads to "linker exchange" with serum albumin.

• The Solution (Phenyl Effect): An N-phenyl group on the succinimide ring withdraws electron density from the carbonyls, making the ring carbonyls more electrophilic. This accelerates ring hydrolysis (opening the ring to succinamic acid).

  • Result: Once the ring hydrolyzes, the retro-Michael reaction is mechanistically impossible. The linkage becomes permanently locked.

Comparative Stability Data

The following table summarizes the kinetic stability profiles of common sulfur-based PEG linkages.

Linkage Type	Structure	Oxidative Stability ( in 1mM )	Hydrolytic Stability (pH 7.4, 37°C)	Primary Failure Mode
Alkyl Thioether		Low (< 1 hour)	High (Stable)	Rapid Oxidation to Sulfoxide
Phenyl Thioether		High (> 10 hours)	High (Stable)	Slow Oxidation (Tunable)
N-Alkyl Thiosuccinimide	Maleimide-Cys	Moderate	Low ( exchange ~2-4 days)	Retro-Michael Deconjugation
N-Phenyl Thiosuccinimide	N-Ph-Maleimide-Cys	Moderate	Very High (Rapid ring opening locks bond)	Ring Hydrolysis (Stabilizing)

Key Insight: For maximum stability, researchers often combine these approaches by using N-aryl maleimides that favor rapid ring hydrolysis, ensuring the drug payload does not detach in circulation.

Visualizing the Stability Pathways

The diagram below illustrates the divergent pathways for N-Phenyl Maleimide conjugates. The "Phenyl Effect" drives the reaction toward Pathway B (Hydrolysis), which is the stable, desired endpoint, preventing Pathway A (Deconjugation).

Figure 1: The Kinetic Partitioning of N-Phenyl Maleimide Linkages. The electron-withdrawing phenyl group accelerates Ring Hydrolysis (Green Path), effectively outcompeting the Retro-Michael instability (Red Path).

Experimental Protocols for Stability Assessment

Protocol A: Accelerated Oxidative Stress Testing

Validates the resistance of the Ph-S bond to ROS-mediated degradation.

• Preparation: Dissolve the PEG-Phenyl-Sulfide conjugate (10 mg/mL) in PBS (pH 7.4).

• Stress Induction: Add Hydrogen Peroxide (

  ) to a final concentration of 1.0 mM (mimicking severe oxidative stress) or 100 M (physiological stress).

• Incubation: Incubate at 37°C.

• Sampling: Aliquot samples at T=0, 1h, 4h, 12h, and 24h. Quench immediately with excess Methionine or Catalase.

• Analysis: Analyze via RP-HPLC or LC-MS.

  • Marker: Look for the mass shift of +16 Da (Sulfoxide) or +32 Da (Sulfone).

  • Success Criteria: Phenyl sulfide linkages should show <10% oxidation at 4h, whereas alkyl sulfides will typically show >50% conversion.

Protocol B: Plasma Stability & Thiol Exchange (Retro-Michael)

Validates the "locking" mechanism of N-Phenyl maleimide linkers.

• Matrix: Use pooled human plasma (containing endogenous HSA with free Cys34).

• Incubation: Spike the PEG-conjugate into plasma at 10

  M concentration. Incubate at 37°C for 7 days.

• Extraction: At daily intervals, precipitate plasma proteins using acidified acetonitrile (1% formic acid).

  • Note: This precipitates Albumin. If your drug exchanged onto Albumin, it will precipitate with it.

• Quantification: Analyze the supernatant for the free PEG-linker or Drug-linker species.

• Control: Run a parallel incubation with 1 mM Glutathione (GSH) in PBS to simulate intracellular reducing environments.

• Interpretation:

  • Stable: >90% of the conjugate remains intact after 7 days.

  • Unstable: Appearance of free drug or PEG-GSH adducts indicates Retro-Michael reversal.

References & Authoritative Grounding

• Fontaine, S. D., et al. (2015). "Long-Term Stabilization of Maleimide–Thiol Conjugates." Bioconjugate Chemistry.

  • Relevance: Defines the mechanism of hydrolytic stabilization of maleimides using N-aryl substituents.

• Baldwin, A. D., & Kiick, K. L. (2011). "Tunable Degradation of Maleimide-Thiol Adducts in Reducing Environments." Bioconjugate Chemistry.

  • Relevance: Comprehensive analysis of the retro-Michael pathway and the stability of thiosuccinimides.

• Napoli, A., et al. (2004). "Oxidation-responsive polymeric vesicles." Nature Materials.

  • Relevance: Establishes the use of sulfide-to-sulfoxide oxidation (including phenyl sulfides) as a mechanism for responsive drug release.

• Lyon, R. P., et al. (2014). "Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates." Nature Biotechnology.

  • Relevance: The definitive paper on engineering N-substituents (including phenyl-like electronics) to force ring hydrolysis and prevent deconjugation.

Protocols & Analytical Methods

Application Note: Protocol for Amide Coupling using 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine

Abstract & Chemical Logic

This guide details the optimized protocol for generating amide bonds using 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine (Structure: Ph-S-CH2-CH2-O-CH2-CH2-NH2). This molecule is a critical heterobifunctional linker often employed in PROTAC (Proteolysis Targeting Chimera) and Fragment-Based Drug Discovery (FBDD) . It features a primary amine for conjugation and a phenyl-thioether moiety that serves as either a hydrophobic handle or a metabolic precursor.

The "Thioether Liability"

While the primary amine is a standard nucleophile, the sulfur atom presents a specific chemoselective challenge. Unlike standard PEG amines, the thioether (sulfide) is susceptible to:

• Oxidation: Conversion to sulfoxide (S=O) or sulfone (O=S=O) by atmospheric oxygen or peroxides in solvents.

• Alkylation: Formation of sulfonium salts if highly reactive electrophiles are present (though the amine is significantly more nucleophilic).

Strategic Approach: The protocol below utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling agent. HATU is chosen over carbodiimides (EDC/DCC) because it minimizes reaction time, reducing the window for oxidative side reactions, and operates efficiently under mild basic conditions that preserve the thioether integrity.

Pre-Reaction Considerations

Reagent Stoichiometry

Component	Equivalents (Eq.)	Role	Notes
Carboxylic Acid (R-COOH)	1.0	Substrate	The "Payload" or "Warhead"
Linker Amine	1.1 - 1.2	Nucleophile	Slight excess ensures full consumption of valuable acid.
HATU	1.1	Coupling Agent	High reactivity; minimizes racemization.[1][2]
DIPEA (Hünig's Base)	2.5 - 3.0	Base	Activates Carboxyl; neutralizes HATU byproducts.
DMF or DMA	Solvent	Medium	Anhydrous, Degassed (Critical).

Solvent Purity (Critical Control Point)

Standard "Reagent Grade" ethers (THF, Dioxane) often contain trace peroxides which will rapidly oxidize the thioether to a sulfoxide (

).

• Requirement: Use Anhydrous DMF or DMA .

• Pre-treatment: Sparge the solvent with Nitrogen or Argon for 15 minutes prior to use to remove dissolved oxygen.

Primary Protocol: HATU-Mediated Coupling[1][2][3]

Step-by-Step Methodology

Step 1: System Preparation

• Flame-dry a round-bottom flask or reaction vial.

• Equip with a magnetic stir bar and seal with a rubber septum.

• Purge with Nitrogen (

  ) or Argon ( ) for 5 minutes.

Step 2: Activation of the Carboxylic Acid

• Dissolve the Carboxylic Acid (1.0 eq) in anhydrous, degassed DMF (concentration ~0.1 M to 0.2 M).

• Add DIPEA (3.0 eq) via syringe.

• Add HATU (1.1 eq) in one portion.

• Observation: The solution may turn slight yellow/orange.

• Reaction: Stir at Room Temperature (RT) for 5–10 minutes . This allows the formation of the activated O-At ester.[3][4]

Step 3: Addition of the Linker

• Dissolve 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine (1.2 eq) in a minimal volume of degassed DMF.

• Add this solution dropwise to the activated acid mixture.

• Mechanism:[1][5][3][4][6][][8] The amine attacks the active ester, expelling the HOAt byproduct.

Step 4: Reaction Monitoring

• Stir at RT for 1–4 hours .

• QC Check: Monitor by LC-MS.

  • Target: Look for Product Mass (

    ).

  • Warning: If you see

    , oxidation has occurred. If you see , sulfone has formed.

Step 5: Workup (Oxidation-Free)

• Dilution: Dilute the reaction mixture with Ethyl Acetate (EtOAc).

• Wash 1 (Acidic): Wash with 10% Citric Acid or 0.1 M HCl (removes unreacted amine and DIPEA). Note: Keep wash times short.

• Wash 2 (Basic): Wash with Saturated

  (removes HOAt and unreacted acid).

• Wash 3 (Neutral): Wash with Brine.

• Drying: Dry organic layer over

  (Sodium Sulfate).[8][9][10] Avoid Magnesium Sulfate ( ) if it is old/acidic, as it can sometimes promote surface oxidation.

• Concentration: Evaporate solvent under reduced pressure.

Visualization of Workflow

Caption: Logical flow of HATU-mediated amide coupling emphasizing the separate activation step and inert atmosphere requirements.

Troubleshooting & Optimization

Issue: Oxidation (M+16 Peak Observed)

If the sulfoxide byproduct is observed by LC-MS:

• Root Cause: Dissolved oxygen in DMF or peroxides in extraction solvents.

• Solution: Switch to freshly distilled DMF . Add a radical inhibitor like BHT (butylated hydroxytoluene) to the workup solvent (EtOAc) in trace amounts if the product is unstable.

• Rescue: If the product is valuable, the sulfoxide can sometimes be reduced back to the sulfide using mild reducing agents like Dimethyl sulfide / TFA or Ammonium Iodide , though this risks amide cleavage.

Issue: Low Yield / Incomplete Conversion

• Root Cause: The carboxylic acid is sterically hindered.[1]

• Solution: Switch to the Acid Chloride Method .

  • React Acid with Oxalyl Chloride/DMF (cat) in DCM to form Acid Chloride.

  • Evaporate to remove excess Oxalyl Chloride.

  • Re-dissolve in DCM and add the Linker Amine + Pyridine.

  • Note: Acid chlorides are highly reactive; ensure the amine is added slowly at 0°C to prevent double-acylation or side reactions.

Purification of Thioethers

• Column Chromatography: Silica gel can be slightly acidic. If the thioether is acid-sensitive (rare for phenyl-sulfides but possible), add 1% Triethylamine to the eluent (e.g., Hexanes/EtOAc + 1% TEA) to neutralize the silica.

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, verify these specific NMR markers:

• The Amide NH: Look for a triplet (or broad singlet) around 6.0–8.0 ppm (solvent dependent).

• The

  -Methylene: The group next to the nitrogen ( ) should shift downfield to ~3.4–3.6 ppm .

• The Thioether Integrity:

  • Intact (-S-): The

    next to sulfur ( ) typically appears at 3.0–3.2 ppm .

  • Oxidized (-S(=O)-): If oxidized, this triplet will shift significantly downfield to ~3.8–4.0 ppm . This is the primary "Quality Control" check.

References

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[5][11][12] Tetrahedron, 61(46), 10827-10852.

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals. Organic Process Research & Development, 20(2), 140-177.

• Kates, S. A., & Albericio, F. (Eds.).[1] (2000). Solid-phase synthesis: a practical guide. CRC press. (Reference for HATU/HOAt mechanisms and stability).

Sources

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• 2. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 9. A novel method for heterocyclic amide–thioamide transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2-[2-(2-Azidoethoxy)ethoxy]ethanamine synthesis - chemicalbook [chemicalbook.com]
• 11. Thiophene backbone amide linkers, a new class of easily prepared and highly acid-labile linkers for solid-phase synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure - PubMed [pubmed.ncbi.nlm.nih.gov]

Designing Fragment-Based Drug Discovery Libraries with Thioether Linkers: Application Notes and Protocols

Abstract

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful and efficient paradigm for the identification of novel lead compounds.[1][2] This approach relies on the identification of low-molecular-weight fragments that bind with low affinity to a biological target, which are then optimized into more potent leads. A key strategy in this optimization process is fragment linking, where two or more fragments binding to adjacent sites on the target are connected.[2][3][4] The choice of the linker is critical to the success of this strategy. This document provides a detailed guide on the design, synthesis, and application of fragment libraries incorporating thioether linkers, a class of linkages offering a unique combination of stability, synthetic tractability, and desirable physicochemical properties.

Introduction: The Strategic Advantage of Thioether Linkers in FBDD

The core principle of FBDD is to explore chemical space more efficiently by starting with smaller, less complex molecules.[1][2] While fragment growing involves elaborating a single fragment hit, fragment linking aims to connect two or more distinct fragments that bind to different sub-pockets of a target protein.[3][5] This strategy can lead to a significant increase in binding affinity and selectivity.

The linker itself is not merely a passive connector but an active contributor to the final compound's properties. Thioether linkages, characterized by a C-S-C bond, have emerged as a particularly advantageous choice for several reasons:

• Stability: Unlike disulfide bonds, which can be susceptible to reduction in the cellular environment, thioether bonds are generally stable under physiological conditions.[6][7] This ensures the integrity of the linked fragment compound during biological assays and in vivo studies.

• Synthetic Accessibility: The formation of thioether bonds can be achieved through robust and high-yielding chemical reactions, such as the reaction between a thiol and an electrophile (e.g., an alkyl halide or a maleimide). This facilitates the synthesis of diverse fragment libraries.

• Geometric Control: The bond angle and rotational freedom of the thioether linkage can be modulated by the choice of the flanking chemical structures, allowing for a degree of control over the relative orientation of the linked fragments.[8]

• Improved Physicochemical Properties: The inclusion of a sulfur atom can favorably impact a molecule's solubility and other drug-like properties.

This application note will provide a comprehensive overview of the design principles, synthetic protocols, and screening methodologies for creating and utilizing fragment-based libraries with thioether linkers.

Designing a Thioether-Linked Fragment Library

The design of a high-quality fragment library is paramount for the success of any FBDD campaign. For a thioether-linked library, this involves careful consideration of both the fragment scaffolds and the linker chemistry.

Fragment Selection Criteria

The individual fragments within the library should adhere to the general principles of FBDD, often referred to as the "Rule of Three" (Ro3):

Parameter	Recommended Value
Molecular Weight (MW)	< 300 Da
Calculated LogP (cLogP)	< 3
Number of Hydrogen Bond Donors	< 3
Number of Hydrogen Bond Acceptors	< 3

These guidelines help to ensure that the fragments have good aqueous solubility and are efficient binders. The fragments should also possess chemical handles that allow for the introduction of a thiol group or a suitable electrophile for the subsequent thioether linkage.

Thioether Linker Chemistry

The choice of the specific reaction to form the thioether bond will dictate the design of the reactive functionalities on the fragments. Common strategies include:

• Thiol-Maleimide Michael Addition: A widely used reaction where a thiol-containing fragment reacts with a maleimide-functionalized fragment. This reaction is rapid and proceeds under mild conditions.

• Thiol-Alkyl Halide Nucleophilic Substitution: A classic SN2 reaction between a thiol and an alkyl halide (e.g., chloroacetamide). This method offers flexibility in the linker length and composition.

• Thiol-Ene Radical Addition: A photochemically or thermally initiated reaction between a thiol and an alkene, providing access to different connectivity patterns.

The linker itself can be varied in length and rigidity to optimally position the linked fragments in the target's binding site. Flexible linkers (e.g., short alkyl chains) allow for more conformational freedom, while more rigid linkers (e.g., incorporating aromatic rings) can reduce the entropic penalty of binding.[9]

Synthesis of a Thioether-Linked Fragment Library: A Step-by-Step Protocol

This section outlines a general protocol for the synthesis of a thioether-linked fragment library using the thiol-alkyl halide reaction as an example.

Materials and Reagents

• Fragment A with a thiol (-SH) group

• Fragment B with a chloroacetyl (-COCH2Cl) group

• Aprotic solvent (e.g., Dimethylformamide - DMF)

• Mild base (e.g., Potassium carbonate - K2CO3)

• Reaction vials

• Stir plate and stir bars

• Thin Layer Chromatography (TLC) plates and developing chamber

• Purification system (e.g., flash chromatography or preparative HPLC)

• Analytical instruments for quality control (e.g., LC-MS and NMR)

Synthetic Protocol

• Reaction Setup: In a clean, dry reaction vial, dissolve Fragment A-SH (1.0 eq.) in DMF.

• Addition of Base: Add K2CO3 (1.5 eq.) to the solution. The base will deprotonate the thiol to form the more nucleophilic thiolate.

• Addition of Electrophile: To the stirring mixture, add a solution of Fragment B-COCH2Cl (1.1 eq.) in DMF dropwise.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by TLC or LC-MS until the starting materials are consumed.

• Work-up: Once the reaction is complete, quench the reaction by adding water. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product using flash chromatography or preparative HPLC to obtain the pure thioether-linked fragment.

• Quality Control: Confirm the identity and purity of the final product by LC-MS and NMR spectroscopy.

This protocol can be adapted for high-throughput synthesis in multi-well plates to generate a diverse library of linked fragments.[10]

Screening Thioether-Linked Fragment Libraries

Once the library is synthesized and characterized, it can be screened against the target protein of interest using a variety of biophysical techniques.[11][12] The choice of screening method will depend on the nature of the target and the available instrumentation.

Primary Screening Methods

These methods are used to rapidly identify initial hits from the library.

• Thermal Shift Assay (TSA): Also known as Differential Scanning Fluorimetry (DSF), TSA measures the change in the melting temperature of a protein upon ligand binding.[13] It is a high-throughput and cost-effective method for primary screening.

• Surface Plasmon Resonance (SPR): SPR is a label-free technique that detects changes in the refractive index at the surface of a sensor chip when a ligand binds to an immobilized target protein.[13] It can provide information on binding affinity and kinetics.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR-based screening methods, such as saturation transfer difference (STD) and WaterLOGSY, can detect weak binding events and provide structural information about the binding mode.[11][14]

Hit Validation and Characterization

Fragments that show activity in the primary screen should be further validated and characterized using orthogonal methods.

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat change upon binding and provides a complete thermodynamic profile of the interaction, including the binding affinity (KD), enthalpy (ΔH), and entropy (ΔS).

• X-ray Crystallography: Co-crystallization of the target protein with a hit compound can provide a high-resolution three-dimensional structure of the complex, revealing the precise binding mode and guiding further optimization.[15]

• Mass Spectrometry (MS): For covalent fragment libraries, intact protein mass spectrometry can be used to confirm the formation of a covalent bond between the fragment and the target protein.

Visualizing the Workflow and Key Concepts

To better illustrate the processes described, the following diagrams have been generated using Graphviz.

FBDD Workflow with Thioether Linkers

Caption: FBDD workflow for thioether-linked libraries.

Thioether Bond Formation via Thiol-Alkyl Halide Reaction

Caption: Thioether bond formation reaction scheme.

Conclusion and Future Perspectives

The use of thioether linkers in fragment-based drug discovery offers a robust and versatile strategy for the development of novel therapeutics. The stability and synthetic accessibility of thioether bonds make them an attractive choice for constructing diverse and effective fragment libraries. As our understanding of protein-ligand interactions continues to grow, so too will the sophistication of linker design, leading to the development of even more potent and selective drug candidates. Future innovations may include the development of novel thioether-forming reactions that proceed under even milder conditions or the use of computational methods to predict the optimal linker length and rigidity for a given target.

References

• Discovery of Thioether-Cyclized Macrocyclic Covalent Inhibitors by mRNA Display - PMC. (2025, June 28). Vertex AI Search.
• Enabling synthesis in fragment-based drug discovery by reactivity mapping: photoredox-mediated cross-dehydrogenative heteroarylation of cyclic amines - PMC. (2019, February 28). Vertex AI Search.
• Linkers in fragment-based drug design: an overview of the literature - PubMed. (2023, July 19). PubMed.
• From Tethered to Freestanding Stabilizers of 14-3-3 Protein-Protein Interactions through Fragment Linking - eScholarship. (2023, September 11). eScholarship.
• Discovery of Thioether-Cyclized Macrocyclic Covalent Inhibitors by mRNA Display | Request PDF - ResearchGate. (2025, August 15). ResearchGate.
• Approaches to Fragment-Based Drug Design. (n.d.). Utrecht University.
• Specific Covalent Inhibitor Fragment Library - Life Chemicals. (2024, July 22). Life Chemicals.
• Optimized Covalent Fragment Library for Drug Discovery | IRBM Medicinal Chemistry. (2025, March 25). IRBM.
• Fragment-based covalent ligand discovery - Vividion Therapeutics. (2021, February 9). Vividion Therapeutics.
• Intramolecular thioether crosslinking of therapeutic proteins to increase proteolytic stability. (2014, September 22). PubMed.
• Fragment-based Lead Preparation in Drug Discovery and Development | Computational Chemistry | Blog | Life Chemicals. (2021, December 9). Life Chemicals.
• Extended tethering can be used to identify new fragment binders within... - ResearchGate. (2022, October). ResearchGate.
• Parameterization and application of thioether linker. (A)... - ResearchGate. (n.d.). ResearchGate.
• Compound Design by Fragment-Linking | Request PDF - ResearchGate. (2025, August 9). ResearchGate.
• Enabling synthesis in fragment-based drug discovery (FBDD): microscale high-throughput optimisation of the medicinal chemist's toolbox reactions - RSC Publishing. (n.d.). Royal Society of Chemistry.
• A Comparative Guide to Thioether Bonds and Alternative Linkages in Crosslinker Chemistry - Benchchem. (n.d.). BenchChem.
• Design and Characterization of Thioester Networks with Adaptable and Enzymatically Degradable Cross-Links - PMC. (n.d.). Vertex AI Search.
• Linker technology for ADC generation - ProteoGenix. (2022, January 10). ProteoGenix.
• Comprehensive fragment-based lead discovery solutions | Nuvisan, the Science CRO. (n.d.). Nuvisan.
• Fragment Screening | Drug Discovery. (n.d.). Sygnature Discovery.
• Protocol to perform fragment screening using NMR spectroscopy - PMC - NIH. (2024, August 22). NIH.
• Fragment-based Screening (FBS) - Creative Biostucture Drug Discovery. (n.d.). Creative Biostructure.
• Structural Features and Binding Modes of Thioether-Cyclized Peptide Ligands - MDPI. (2018, December 13). MDPI.

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Application Notes and Protocols for the Attachment of 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine to Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking New Modalities in Bioconjugation and Drug Delivery

The covalent attachment of specific amine-containing molecules to carboxylic acids is a cornerstone of modern pharmaceutical and materials science. 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine is a versatile building block, integrating a flexible polyethylene glycol (PEG)-like linker with a phenylsulfanyl moiety. This unique combination offers the potential to enhance the solubility, stability, and pharmacokinetic profiles of conjugated molecules, while the phenylsulfide group can be further functionalized or utilized for its inherent properties.

This guide provides a comprehensive overview of the principles and detailed protocols for the efficient coupling of 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine to a wide range of carboxylic acids. The methodologies described herein are designed to be robust and adaptable, catering to both small-scale discovery and larger-scale synthetic applications.

The Chemistry of Amide Bond Formation: A Mechanistic Perspective

The direct reaction between a carboxylic acid and an amine to form an amide bond is generally unfavorable as amines are basic and tend to deprotonate carboxylic acids, forming a highly unreactive carboxylate.[1][2] To overcome this, coupling reagents are employed to "activate" the carboxylic acid, making it susceptible to nucleophilic attack by the amine.[3]

The general mechanism involves the conversion of the carboxylic acid's hydroxyl group into a better leaving group.[1][4] This is typically achieved through the formation of a highly reactive intermediate, such as an O-acylisourea, an active ester, or an acylphosphonium salt, depending on the coupling reagent used.

Diagram: Generalized Amide Coupling Workflow

Caption: Generalized workflow for amide bond formation.

Selecting the Optimal Coupling Strategy

The choice of coupling reagent is critical and depends on factors such as the scale of the reaction, the sensitivity of the substrates to racemization, and the desired purity of the final product. Below is a comparison of commonly used coupling agents.

Coupling Reagent	Advantages	Disadvantages	Typical Solvents
EDC/NHS	Water-soluble byproducts, good for biomolecule conjugation.[5][6]	Can be less effective for sterically hindered substrates.	DCM, DMF, Water[5]
HATU	High reactivity, low racemization, suitable for difficult couplings.[7][8]	More expensive, can cause side reactions with unprotected functional groups.[9]	DMF, DCM, ACN[10]
DCC	Cost-effective, widely used.[11]	Insoluble dicyclohexylurea (DCU) byproduct can complicate purification.[12]	DCM, THF, Ethyl Acetate[12]

Experimental Protocols: A Step-by-Step Guide

Safety Precautions: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Coupling reagents can be sensitizers.[13]

Protocol 1: EDC/NHS Coupling

This method is ideal for forming a stable amide bond and is particularly useful in bioconjugation due to its compatibility with aqueous environments.[5] The addition of N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS) stabilizes the reactive O-acylisourea intermediate formed by EDC, leading to higher coupling efficiencies.[6]

Materials:

• Carboxylic acid (1.0 eq)

• 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine (1.0 - 1.2 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 - 1.5 eq)

• N-hydroxysuccinimide (NHS) (1.2 - 1.5 eq)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Nitrogen or Argon atmosphere

Procedure:

• Activation of Carboxylic Acid:

  • Dissolve the carboxylic acid (1.0 eq) and NHS (1.2 - 1.5 eq) in anhydrous DCM or DMF in a round-bottom flask under an inert atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Add EDC (1.2 - 1.5 eq) to the solution and stir for 15-30 minutes at 0 °C.[5] The reaction mixture may become cloudy as the NHS ester forms.

• Amine Addition:

  • Add a solution of 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine (1.0 - 1.2 eq) in a minimal amount of the reaction solvent to the activated carboxylic acid mixture.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Workup and Purification:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Once the reaction is complete, dilute the mixture with DCM and wash with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 5. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 13. synplechem.com [synplechem.com]

Technical Notes & Optimization

Preventing oxidation of sulfur in 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine

Topic: Preventing Oxidation in 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine

Executive Summary & Molecule Analysis

The Challenge: You are working with 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-amine , a bifunctional linker commonly used in PROTAC® and bioconjugate chemistry. This molecule possesses a "Trojan Horse" instability:

• The Thioether (Sulfide): The phenyl-S-alkyl group is electron-rich and prone to oxidation into a sulfoxide (S=O) and eventually a sulfone (O=S=O) .

• The Ether Chain: The ethoxy (-O-CH2-CH2-) bridge is a classic peroxide former.

• The Synergistic Failure: Upon exposure to air/light, the ether chain forms hydroperoxides in situ. Because these peroxides are generated within the same molecular framework or in the immediate solvation shell, they rapidly oxidize the adjacent sulfur atom.

The Solution: Stability is not achieved by a single step but by a chain of custody approach: excluding oxygen, managing solvent quality (peroxides), and chemically "locking" the amine to reduce hygroscopicity.

Mechanism of Failure (The "Why")

To prevent oxidation, you must understand the invisible pathway destroying your compound. The oxidation is rarely direct reaction with O2; it is mediated by Radical Oxygen Species (ROS) and solvent impurities.

Diagram 1: The Peroxide-Driven Oxidation Cascade

This diagram illustrates how ether solvents or the molecule's own linker chain act as vectors for sulfur oxidation.

Caption: Figure 1. The "Peroxide Vector" mechanism. The ether backbone absorbs oxygen to form peroxides, which then act as the direct oxidant for the sulfur atom.

Troubleshooting Guides (Scenario-Based)

Scenario A: "My compound turned from a clear oil to a yellow gum."

Diagnosis: This is the hallmark of S-oxidation accompanied by N-oxidation . The yellow color often comes from trace elimination products or conjugated impurities formed during oxidation. Immediate Action:

• Check your storage container.[1] If it is a screw-cap vial with a simple septum, oxygen has diffused in.

• Do not attempt to distill; sulfoxides decompose thermally.

• Purify: Repurify via Flash Chromatography (Silica) using degassed solvents (DCM/MeOH). Sulfoxides are significantly more polar than sulfides and will elute later.

Scenario B: "I see a +16 Da peak in my LC-MS."

Diagnosis: You have 2-[2-(phenylsulfinyl)ethoxy]ethan-1-amine (Sulfoxide formation). Root Cause: Likely solvent contamination . You probably dissolved the compound in THF, Dioxane, or Diethyl Ether that contained trace peroxides. Corrective Protocol:

• Test Solvents: Use Quantofix® Peroxide test strips on your solvent before dissolving the compound.

• Switch Solvents: Dissolve in Dichloromethane (DCM) , Acetonitrile (MeCN) , or Toluene for reactions. These do not form peroxides readily.

• Scavenger Additive: If you must use ether solvents, add BHT (Butylated hydroxytoluene) (250 ppm) as a radical scavenger, provided it does not interfere with your next step.

Scenario C: "The compound degrades during acid/base workup."

Diagnosis: pH-dependent oxidation potential. At high pH, the amine is free and electron-rich; at low pH, the sulfur is still vulnerable if the aqueous buffer contains dissolved oxygen. Corrective Protocol:

• Degas Buffers: Sparge all aqueous buffers (NaHCO3, Brine, Water) with Argon for 15 minutes before use.

• Speed: Minimize the time the compound spends in the biphasic layer.

• Temperature: Perform all extractions at 0°C . Oxidation rates drop significantly at lower temperatures.

The "Golden" Protocol: Synthesis & Storage

To guarantee long-term stability, you must convert the free amine (which is hygroscopic and attracts oxygen-carrying moisture) into a stable salt form.

Diagram 2: The Stabilization Workflow

Follow this decision tree to ensure sample integrity from synthesis to storage.

Caption: Figure 2. The Stabilization Workflow. Converting the free amine to an HCl salt is the most effective method to prevent oxidation and moisture absorption.

Step-by-Step Stabilization Protocol (HCl Salt Formation)

Why this works: The HCl salt disrupts the electron density of the amine and creates a crystalline lattice that excludes oxygen better than the amorphous free base oil.

• Dissolution: Dissolve 1.0 eq of your purified free amine in anhydrous Dichloromethane (DCM) (approx. 10 mL/g).

  • Note: Do not use THF here to avoid introducing peroxides.

• Acidification: Under an Argon atmosphere at 0°C, dropwise add 1.1 eq of HCl (4M in Dioxane) or 2.0 eq of HCl (2M in Diethyl Ether) .

  • Tip: Use fresh commercial solutions. Old ether-HCl solutions can contain peroxides.

• Precipitation: The hydrochloride salt should precipitate immediately as a white solid. If it oils out, add anhydrous Hexane or Heptane to induce crystallization.

• Isolation: Filter the solid under a blanket of Argon (Schlenk filtration is best).

• Drying: Dry under high vacuum (<0.1 mbar) for 4 hours to remove trace solvents.

• Storage: Store in a glass vial, flush with Argon, seal with Parafilm, and place in a -20°C freezer.

Frequently Asked Questions (FAQ)

Q1: Can I use DMSO as a solvent for this compound? A: Use with caution. DMSO is a mild oxidant (Swern oxidation reagent). While it generally requires an activator to oxidize alcohols, DMSO can slowly oxidize thioethers to sulfoxides over long periods, especially if heated or in the presence of trace acids. Preferred solvent for stock solutions: Degassed DMF or DMA.

Q2: I need to use the free amine for a coupling reaction. How do I handle it? A: Generate the free amine in situ. Weigh out the stable HCl salt, dissolve it in your reaction solvent (e.g., DMF), and add a non-nucleophilic base like DIPEA (Diisopropylethylamine) immediately before adding your electrophile. This minimizes the time the sensitive free base exists.

Q3: How do I remove peroxides from my PEG starting material? A: If you are synthesizing the linker yourself, the PEG precursor is the likely source of peroxides.

• Method: Pass the neat liquid PEG precursor through a short pad of Activated Basic Alumina before use. This physically adsorbs peroxides.

Q4: Is the oxidation reversible? A: Sulfoxide (S=O): Yes, but it requires harsh reduction (e.g., NaI/TFAA, TiCl3, or enzymes like MsrA). It is chemically "messy" and usually better to discard the batch and re-synthesize. A: Sulfone (O=S=O): No. This is irreversible.

References

• Mechanisms of Thioether Oxid

  • Schoeneich, C., et al. "Mechanism of oxidation of aliphatic thioethers to sulfoxides by hydroxyl radicals."[2] Journal of the American Chemical Society, 1994.

  • Context: Establishes the radical pathway by which oxygen attacks sulfur, relevant to the ether-radical mechanism described in Diagram 1.

• Peroxide Form

  • Kumar, V., et al. "Removal of peroxides in polyethylene glycols by vacuum drying: Implications in the stability of biotech and pharmaceutical formulations." International Journal of Pharmaceutics, 2006.

  • Context: Validates that the ethoxy/PEG chain in the linker is a source of "internal" peroxides and supports the vacuum drying/alumina protocol.

• Handling Air-Sensitive Reagents

  • Aldrich Technical Bulletin AL-134.[3] "Handling Air-Sensitive Reagents." Merck/Sigma-Aldrich.

  • Context: The industry standard for inert gas techniques (Schlenk lines, syringe transfer) recommended in the guide.

• Salt Selection for Amine Stability

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[3][4][5] "Pharmaceutical Salts: Properties, Selection, and Use." Wiley-VCH, 2002.

  • Context: Authoritative text supporting the conversion of oily amines to crystalline HCl salts to improve chemical stability and reduce oxid

Sources

• 1. uwyo.edu [uwyo.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. web.mit.edu [web.mit.edu]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. CAS 944561-44-8: 2-[2-(2-Propyn-1-yloxy)ethoxy]ethanamine [cymitquimica.com]

Minimizing side reactions during acylation of phenylthio amines

Topic: Minimizing Side Reactions & Chemoselectivity Optimization

User Status: Verified Researcher Ticket ID: CHEM-SUP-8821 Support Tier: Senior Application Scientist

Core Directive: The Chemoselectivity Challenge

The central challenge in acylating phenylthio amines (e.g., 2-(phenylthio)aniline or amino-alkyl-phenyl sulfides) is the nucleophilic competition between the Nitrogen (Amine) and the Sulfur (Thioether) .[1]

While the amine is generally the harder, more basic nucleophile, the sulfur atom is a soft nucleophile that can react with highly reactive acylating agents (like acyl chlorides) to form acyl sulfonium ions .[1] Although often reversible, this pathway can lead to:

• Reagent Consumption: The sulfur temporarily sequesters the acylating agent.

• Hydrolytic Waste: Upon workup, the acyl sulfonium hydrolyzes, destroying the reagent without forming the amide.[1]

• Irreversible Rearrangement: In alkyl-phenyl sulfides, the acyl sulfonium intermediate can trigger Pummerer-type rearrangements , leading to complex tarry mixtures.[1]

This guide provides the protocols to enforce N-selectivity and suppress S-associated side reactions.

Troubleshooting Guide (Q&A)

Q1: "I see rapid consumption of starting material by TLC, but after aqueous workup, I recover mostly unreacted amine. What happened?"

Diagnosis: You likely formed a kinetic S-acyl sulfonium intermediate . The sulfur attacked the acyl chloride faster than the amine (or competitively), forming a salt

.[1] This species is water-sensitive. When you added the aqueous quench, it hydrolyzed back to the starting thioether and the carboxylic acid.[1]

Corrective Action:

• Switch Reagents: Move from Acyl Chlorides to Acid Anhydrides or NHS-Esters . These "softer" electrophiles react much slower with the soft Sulfur but maintain high reactivity toward the hard Nitrogen.

• Thermodynamic Equilibration: If you must use acyl chloride, allow the reaction to stir longer (1–4 hours) at room temperature before quenching. The acyl group can transfer from the unstable S-acyl species to the stable N-acyl product (Amide) via an intermolecular transfer.

Q2: "I am detecting a strong smell of thiophenol and seeing a new spot on TLC that matches diphenyldisulfide."

Diagnosis: Acid-Catalyzed C-S Bond Cleavage . If your acylation generates strong acid (HCl from acyl chlorides) and the reaction heats up, the protonated sulfide can undergo cleavage, especially if the phenylthio group is attached to a secondary or tertiary carbon (stabilized carbocation release).[1] The liberated thiophenol then oxidizes to disulfide.

Corrective Action:

• Add a Scavenger Base: Never run these reactions without a base. Use Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 – 1.5 equiv) to neutralize HCl instantly.[1]

• Schotten-Baumann Conditions: Perform the reaction in a biphasic system (

  / Aqueous ). The base stays in the water layer, neutralizing acid, while the organic layer remains neutral, protecting the C-S bond.[1]

Q3: "My product has an unknown impurity with a mass [M+Product-2+O]. What is this?"

Diagnosis: Pummerer-like Rearrangement . If you formed the S-acyl sulfonium ion (see Q1) and your molecule has protons on the carbon

to the sulfur, the intermediate can rearrange rather than transfer the acyl group. This results in an -acylthio or -hydroxy impurity.

Corrective Action:

• Lower Temperature: Conduct the addition of the acylating agent at -10°C to 0°C .

• Solvent Change: Avoid polar aprotic solvents (like DMF) if using acyl chlorides, as they can stabilize the charged sulfonium intermediate.[1] Use Dichloromethane (DCM) or Toluene .[1]

Optimized Experimental Protocol

Objective: Chemoselective N-Acylation of 2-(Phenylthio)ethanamine using Acid Anhydride.

Reagents & Setup

Component	Specification	Role
Substrate	Phenylthio amine (1.0 equiv)	Nucleophile
Acylating Agent	Acetic Anhydride (1.1 equiv)	Electrophile (Selectivity enhancer)
Base	Pyridine or (1.2 equiv)	Acid Scavenger / Catalyst
Solvent	Anhydrous DCM	Non-polar medium to suppress S-activation

Step-by-Step Workflow

• Preparation: Dissolve the phenylthio amine (1.0 mmol) in anhydrous DCM (5 mL) under an inert atmosphere (

  or Ar).

• Base Addition: Add Triethylamine (1.2 mmol). Cool the solution to 0°C using an ice bath.

  • Why? Cooling suppresses the kinetic reactivity of the sulfur.

• Acylation: Add Acetic Anhydride (1.1 mmol) dropwise over 5 minutes.

  • Checkpoint: Do NOT use rapid addition. Localized high concentrations favor side reactions.

• Reaction: Allow to warm to room temperature and stir for 2 hours.

  • Monitoring: Check TLC. If S-acylation occurred, the spot may look different.[1] The "S-acyl" intermediate is often more polar than the starting material but less polar than the amide.

• Quench: Add saturated aqueous

  (5 mL) and stir vigorously for 15 minutes.

  • Critical Step: This hydrolyzes any remaining anhydride and any transient S-acyl species back to the neutral sulfide, ensuring they don't contaminate the product.[1]

• Workup: Separate layers. Wash organic layer with 0.1 M HCl (to remove excess amine/pyridine), then Brine.[1] Dry over

  .

Mechanistic Visualization

The following diagram illustrates the competition between the desired Amide formation and the parasitic Acyl Sulfonium pathway.

Caption: Path A represents the desired chemoselective route. Path B leads to the unstable Acyl Sulfonium intermediate, which risks hydrolysis (waste) or rearrangement (impurities).[1]

References

• Silverman, R. B. (2014).[1] The Organic Chemistry of Drug Design and Drug Action. Elsevier. (Discusses nucleophilic competition in biological and synthetic contexts).

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press. (Foundational text on HSAB theory and chemoselectivity of amines vs. sulfides). [1]

• Dilbeck, G. A., Field, L., & Gallo, A. A. (1978).[1] "Pummerer rearrangements of sulfonium salts." The Journal of Organic Chemistry, 43(24), 4593–4596.[1] (Mechanistic details on S-acyl intermediate decomposition). [1]

• Greene, T. W., & Wuts, P. G. M. (2006).[1] Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Protocols for selective protection/acylation).[1][2][3] [1]

Sources

• 1. Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions | MDPI [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. tandfonline.com [tandfonline.com]

Technical Support Center: Resolving Aggregation in Phenyl Linker Bioconjugates

Introduction

Welcome to the technical support resource for scientists and drug development professionals encountering aggregation issues with bioconjugates containing phenyl linkers. Phenyl groups are often integral components of linkers in antibody-drug conjugates (ADCs) and other bioconjugates, prized for their defined geometry and role in self-immolative spacer chemistry. However, their inherent hydrophobicity is a primary driver of aggregation, a critical challenge that can compromise a product's stability, efficacy, and safety profile.[1][2][3]

This guide provides in-depth, experience-driven troubleshooting advice and validated protocols to help you diagnose, mitigate, and resolve aggregation problems, ensuring the development of robust and effective biotherapeutics.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the root causes and implications of aggregation in bioconjugates featuring phenyl linkers.

Q1: Why do my bioconjugates with phenyl linkers show high levels of aggregation?

A: The primary cause is the increased surface hydrophobicity imparted by the phenyl groups.[4][5] When a hydrophobic payload and a linker containing one or more phenyl rings are conjugated to a monoclonal antibody (mAb) or other protein, it can lead to several instability-inducing effects:

• Hydrophobic Interactions: The bioconjugate molecules will preferentially interact with each other to minimize the unfavorable exposure of these new hydrophobic regions to the aqueous environment, leading to self-association and the formation of soluble and insoluble aggregates.[4]

• Conformational Changes: The attachment of these bulky, hydrophobic moieties can induce subtle conformational changes in the protein, potentially exposing previously buried hydrophobic amino acid residues. This further increases the propensity for intermolecular interactions.[4]

• High Drug-to-Antibody Ratio (DAR): A higher DAR means more hydrophobic drug-linker complexes are attached to each antibody, significantly increasing the overall hydrophobicity and the likelihood of aggregation.[4][6][7] Studies have shown a direct correlation between increasing payload hydrophobicity and the propensity of the bioconjugate to self-associate and aggregate.[5]

Q2: What are the downstream consequences of aggregation for my bioconjugate?

A: Aggregation is a critical quality attribute (CQA) that must be controlled because it can have severe negative consequences:

• Reduced Efficacy: Aggregates can have altered pharmacokinetic (PK) profiles, often leading to faster clearance from circulation and reduced exposure of the therapeutic at the target site.[2][3][] This can significantly lower the therapeutic efficacy.

• Increased Immunogenicity: The presence of aggregates is a major risk factor for eliciting an unwanted immune response in patients.[2][9] This can lead to the production of anti-drug antibodies (ADAs), which can neutralize the therapeutic and cause adverse events.

• Safety and Toxicity Concerns: Large aggregates can lead to toxicities, such as hepatotoxicity, due to rapid uptake by the reticuloendothelial system.[3] Insoluble particulates can also pose a risk of embolism.

• Manufacturing and Stability Issues: Aggregation can lead to product loss during purification, difficulties in formulation, reduced shelf-life, and unreliable dosing.[9]

Q3: How can I proactively minimize aggregation risk during the design phase?

A: Managing aggregation begins with thoughtful design of the antibody, linker, and payload.[4]

• Linker Hydrophilicity: The most effective strategy is to increase the hydrophilicity of the linker to counteract the hydrophobicity of the phenyl group and the payload.[4][] Incorporating hydrophilic spacers such as polyethylene glycol (PEG) chains, sulfonate groups, or other polar moieties is a well-established method.[3][4][][10]

• Payload Selection: Where possible, selecting a more hydrophilic payload can significantly reduce the overall hydrophobicity of the final conjugate.[4]

• Antibody Engineering: Research has shown that mAbs can be engineered to be more resistant to aggregation by introducing specific "aggregation gatekeeper" residues.[4]

• Conjugation Site: The site of conjugation on the antibody can influence stability. Site-specific conjugation methods that avoid disrupting critical disulfide bonds may yield more stable conjugates.[11]

Q4: What are the essential analytical techniques to characterize and quantify aggregation?

A: A multi-faceted analytical approach is required to detect, quantify, and characterize different types of aggregates. No single method is sufficient.

• Size Exclusion Chromatography (SEC): This is the workhorse technique for quantifying soluble aggregates (dimers, trimers, and higher-order species).[12][13] It separates molecules based on hydrodynamic radius.

• Dynamic Light Scattering (DLS): DLS is highly sensitive to the presence of larger aggregates and can measure a wide size distribution, providing the average particle size and polydispersity index.[14]

• Hydrophobic Interaction Chromatography (HIC): HIC separates molecules based on hydrophobicity and is primarily used for determining the drug-to-antibody ratio (DAR) distribution, but it can also provide insights into the relative hydrophobicity of the conjugate population.[12]

• Visual Inspection and Sub-Visible Particle Analysis: Visual inspection is used for large, visible particulates, while techniques like micro-flow imaging (MFI) or light obscuration are used to count and characterize sub-visible particles (typically 1-100 µm), which are a key regulatory concern.[14]

Part 2: Troubleshooting Guide & Experimental Protocols

This section provides a systematic approach to resolving aggregation issues encountered during and after the bioconjugation process.

Problem 1: High Levels of Aggregation Observed Immediately Post-Conjugation

This is a common issue, often stemming from the conjugation conditions themselves, which can favor intermolecular interactions as the hydrophobic drug-linker is attached.

• Unfavorable Buffer Conditions: The pH and ionic strength of the conjugation buffer can significantly impact protein solubility. If the pH is near the antibody's isoelectric point (pI), its net charge is minimal, reducing electrostatic repulsion and promoting aggregation.[15][16]

• Presence of Organic Co-solvents: Hydrophobic drug-linkers often require dissolution in organic co-solvents like DMSO or DMF. High concentrations of these solvents in the final reaction mixture can act as denaturants, promoting protein unfolding and aggregation.[4][16]

• High Protein Concentration: Increased protein concentration during conjugation raises the probability of intermolecular collisions, which can accelerate the formation of aggregate nuclei.[4]

Protocol 1: Optimization of Conjugation Buffer Conditions

This protocol outlines a systematic screening of pH and ionic strength to identify a buffer system that maximizes the colloidal stability of the antibody during conjugation.

Materials:

• Monoclonal antibody stock solution

• Drug-linker stock solution in 100% DMSO

• Buffer stock solutions (e.g., 100 mM Citrate, Phosphate, Histidine, Tris) covering a pH range from 5.0 to 8.5

• 5 M NaCl stock solution for adjusting ionic strength

• SEC-UPLC system with a suitable column

Procedure:

• pH Screening:

  • Set up a series of small-scale conjugation reactions (e.g., 50 µL) in different buffers across a pH range (e.g., pH 5.5, 6.5, 7.5, 8.5), ensuring the final pH is not near the antibody's pI.

  • Keep the antibody concentration, drug-linker stoichiometry, and final co-solvent concentration constant across all reactions.

  • Run the reactions at a controlled temperature (e.g., 4°C or 25°C).

  • After the reaction is complete, immediately analyze a small aliquot from each reaction by SEC-UPLC to determine the percentage of monomer.

• Ionic Strength Screening:

  • Using the optimal pH identified in the previous step, set up a new series of reactions.

  • Vary the final concentration of NaCl (e.g., 0 mM, 50 mM, 150 mM, 300 mM). Increased ionic strength can sometimes shield charged patches and reduce aggregation.

  • Keep all other parameters constant.

  • Analyze the monomer percentage by SEC-UPLC.

• Analysis:

  • Compare the SEC chromatograms from all conditions. The optimal buffer is the one that yields the highest percentage of monomeric bioconjugate.

Protocol 2: Solid-Phase Conjugation to Prevent Intermolecular Interactions

By immobilizing the antibody on a solid support, you physically prevent individual molecules from interacting and aggregating during the conjugation step.[15] This is a highly effective, albeit more complex, strategy.[15]

Materials:

• Affinity resin (e.g., Protein A or a suitable mimetic resin)

• Chromatography column or spin columns

• Monoclonal antibody solution

• Optimized conjugation buffer (from Protocol 1)

• Drug-linker solution

• Low pH elution buffer (e.g., 100 mM Glycine, pH 2.5)

• Neutralization buffer (e.g., 1 M Tris, pH 8.0)

Procedure:

• Antibody Immobilization:

  • Equilibrate the affinity resin with a binding buffer (e.g., PBS).

  • Load the antibody solution onto the resin and allow it to bind.

  • Wash the resin thoroughly with binding buffer to remove any unbound antibody.

• On-Column Conjugation:

  • Equilibrate the resin-bound antibody with the optimized conjugation buffer.

  • Pass the drug-linker solution over the column (or add to the spin column) and allow the reaction to proceed for the desired time. The antibodies are physically separated on the support, preventing them from aggregating.[15]

  • Wash the resin extensively with conjugation buffer to remove excess drug-linker and reaction byproducts.

• Elution and Neutralization:

  • Elute the now-conjugated antibody from the resin using the low pH elution buffer.

  • Collect the eluate directly into a tube containing the neutralization buffer to rapidly bring the pH back to neutral and prevent acid-induced aggregation.

• Buffer Exchange:

  • Immediately perform a buffer exchange (e.g., using a desalting column or tangential flow filtration) into the final, stable formulation buffer.

Problem 2: Aggregation Occurs During Purification or Storage

Even if the conjugation reaction is successful, the resulting bioconjugate may be colloidally unstable in certain formulations, leading to aggregation over time or upon stress (e.g., purification, freeze-thaw cycles).

• Suboptimal Formulation: The final storage buffer may lack the necessary components to maintain the stability of the more hydrophobic bioconjugate.[4]

• Thermodynamic Instability: The bioconjugate itself may be inherently less stable than the parent antibody, making it more prone to unfolding and aggregating over time, especially at elevated temperatures.[6]

The most effective solution is to screen for stabilizing excipients that can be added to the final formulation to enhance colloidal and conformational stability.[17][18]

Table 1: Common Stabilizing Excipients for Bioconjugates

Excipient Class	Examples	Mechanism of Action	Typical Concentration	Reference
Amino Acids	Arginine, Glycine, Proline	Act as "hydrophobic shields" or crowding agents, suppressing protein-protein interactions and increasing the energy barrier for unfolding.	50 - 250 mM	[17][19]
Sugars/Polyols	Sucrose, Trehalose, Mannitol	Preferential exclusion; they are excluded from the protein surface, which favors the compact native state. Act as cryo/lyoprotectants.	1% - 10% (w/v)	[17]
Surfactants	Polysorbate 20, Polysorbate 80	Prevent surface-induced aggregation at air-water and solid-water interfaces by competitively adsorbing to surfaces.	0.01% - 0.1% (w/v)	[17][19]
Buffers	Histidine, Citrate	Maintain optimal pH to ensure net surface charge and electrostatic repulsion.	10 - 50 mM	[19]

Protocol 3: High-Throughput Screening for Stabilizing Excipients

This protocol uses a 96-well plate format to rapidly screen a panel of excipients under thermal stress to identify candidates that prevent aggregation.

Materials:

• Purified bioconjugate solution

• Stock solutions of excipients listed in Table 1

• Final formulation buffer (without excipients)

• 96-well clear bottom UV-transparent microplate

• Plate-sealing film

• Plate reader capable of measuring absorbance at 350 nm (A350) for turbidity

• Incubator or thermal cycler for plates

Procedure:

• Plate Setup:

  • In each well of the 96-well plate, add the purified bioconjugate to its target concentration using the formulation buffer.

  • Add different excipients from the stock solutions to achieve the desired final concentrations. Include multiple concentrations for each excipient.

  • Include control wells containing only the bioconjugate in the formulation buffer.

  • Seal the plate tightly.

• Stress Incubation:

  • Take an initial A350 reading of the plate at time zero (T=0).

  • Place the plate in an incubator at a stress temperature (e.g., 40°C or 50°C). The exact temperature should be chosen to accelerate aggregation without causing immediate, massive precipitation.

  • Monitor the turbidity by taking A350 readings at regular intervals (e.g., 1, 4, 8, 24 hours).

• Data Analysis & Confirmation:

  • Plot the change in A350 over time for each condition. The most effective excipients will be those that show the smallest increase in turbidity compared to the control.

  • For the top 3-5 lead candidates, perform a confirmatory study using SEC-UPLC on samples stressed for a fixed period. This will provide quantitative data on the percentage of soluble monomer remaining, validating the results from the turbidity screen.

References

• Cytiva. (2025, August 19). Aggregation in antibody-drug conjugates: causes and mitigation. Cytiva. [Link]

• Siew, A. (2018, September 1). Tackling Aggregation Challenges in ADC Production. Pharmaceutical Technology. [Link]

• Frontiers. (2022, June 16). Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance. Frontiers in Drug Discovery. [Link]

• ResearchGate. Formulation Development for Antibody-Drug Conjugates | Request PDF. ResearchGate. [Link]

• King, T., Humphrey, J., Laughton, C., Thomas, N., & Hirst, J. (2023). Optimizing Excipient Properties to Prevent Aggregation in Biopharmaceutical Formulations. ChemRxiv. [Link]

• Life Science Leader. Aggregation In Antibody-Drug Conjugates Causes And Mitigation. [Link]

• Adagala, P., et al. (2016). Formulation development of antibody-drug conjugates. PubMed. [Link]

• Frigerio, M., & Camper, N. (2021). Chapter 3: Linker Design and Impact on ADC Properties. In F. van Delft & J. M. Lambert (Eds.), Chemical Linkers in Antibody–Drug Conjugates (ADCs) (pp. 71-135). The Royal Society of Chemistry. [Link]

• Cahuzac, H., & Devel, L. (2020). Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. Pharmaceuticals. [Link]

• Creative Biolabs. ADC Physical Stability Analysis Service. Creative Biolabs. [Link]

• Oxford Academic. (2025, April 15). Fundamental properties and principal areas of focus in antibody–drug conjugates formulation development. [Link]

• Pharma Focus America. (2025, May 19). Analytical Techniques for Antibody-Drug Conjugates. Pharma Focus America. [Link]

• Patterson, J. T., et al. (2018). Impact of Payload Hydrophobicity on the Stability of Antibody-Drug Conjugates. PubMed. [Link]

• Stenton, B. J., et al. (2021). Antibody–Drug Conjugates—A Tutorial Review. Molecules. [Link]

• Cahuzac, H., & Devel, L. (2020). Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. PubMed. [Link]

• ResearchGate. Chromatographic evaluation of ADC aggregation and hydrophilicity. ResearchGate. [Link]

• ResearchGate. Analytical methods for detection, measurement, and/or characterization of aggregates in biopharmaceutical development. ResearchGate. [Link]

• Beck, A., et al. (2011). Analytical methods for physicochemical characterization of antibody drug conjugates. Taylor & Francis Online. [Link]

• King, T., et al. (2023). Optimising excipient properties to prevent aggregation in biopharmaceutical formulations. ChemRxiv. [Link]

• Abdollahpour-Alitappeh, M., et al. (2022). Strategies for Mitigating Antibody-Drug Conjugate Related Adverse Events for Precision Therapy. PubMed. [Link]

• Boswell, C. A., et al. (2017). Effects of Drug-Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody-Maytansinoid Conjugates. PubMed. [Link]

• BioProcess International. (2014, October 15). Predicting Aggregation Propensity and Monitoring Aggregates in ADCs. BioProcess International. [Link]

• Maggio, E. T. (2008, November 2). Novel Excipients Prevent Aggregation in Manufacturing and Formulation of Protein and Peptide Therapeutics. BioProcess International. [Link]

• Bush, M. (2015, August 15). Excipient Selection for Protein Stabilization. Pharmaceutical Technology. [Link]

• Journal of the American Chemical Society. (2012, August 13). Phenyl Ring Dynamics in a Tetraphenylethylene-Bridged Metal− Organic Framework: Implications for the Mechanism of Aggregation-Induced Emission. [Link]

• ResearchGate. Side chain linkages control aggregate structure in poly(phenylene ethynylene) conjugated polymers. ResearchGate. [Link]

• MDPI. (2021, January 9). Aggregation-Induced Emission Properties in Fully π-Conjugated Polymers, Dendrimers, and Oligomers. [Link]

• Royal Society of Chemistry. Phenol is a pH-activated linker to gold: a single molecule conductance study. [Link]

• Mills, B. J., et al. (2020). Effect of Linker-Drug Properties and Conjugation Site on the Physical Stability of ADCs. Journal of Pharmaceutical Sciences. [Link]

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• 1. Aggregation In Antibody-Drug Conjugates Causes And Mitigation [bioprocessonline.com]
• 2. books.rsc.org [books.rsc.org]
• 3. creativepegworks.com [creativepegworks.com]
• 4. cytivalifesciences.com [cytivalifesciences.com]
• 5. Impact of Payload Hydrophobicity on the Stability of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ADC Physical Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 7. bioprocessintl.com [bioprocessintl.com]
• 9. neurelis.com [neurelis.com]
• 10. Frontiers | Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance [frontiersin.org]
• 11. Effect of Linker-Drug Properties and Conjugation Site on the Physical Stability of ADCs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pharmafocusamerica.com [pharmafocusamerica.com]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]
• 15. pharmtech.com [pharmtech.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Optimizing Excipient Properties to Prevent Aggregation in Biopharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pharmaexcipients.com [pharmaexcipients.com]
• 19. pharmtech.com [pharmtech.com]

Reference Data & Comparative Studies

Bioactivity comparison of phenylthio vs phenoxy ether linkers

[1]

Executive Summary

In medicinal chemistry, the choice between a phenoxy (Ph-O-R) and a phenylthio (Ph-S-R) ether linker is rarely arbitrary; it is a strategic decision that alters the molecular geometry , metabolic fate , and lipophilicity of a drug candidate.

While often treated as bioisosteres, these two linkers exhibit distinct behaviors:

• Phenoxy ethers are generally more polar, adopt a wider bond angle (~120°), and are primarily metabolized via O-dealkylation or ring hydroxylation.

• Phenylthio ethers are more lipophilic, adopt a sharper bond angle (~100°), and are prone to S-oxidation (forming sulfoxides/sulfones), which can drastically alter potency and toxicity profiles.

This guide provides a technical comparison to assist lead optimization, supported by physicochemical data, metabolic pathways, and experimental protocols.

Part 1: Physicochemical & Structural Divergence[1][2]

The substitution of oxygen with sulfur introduces critical changes in bond geometry and electronic properties.

Structural Parameters Table

Feature	Phenoxy Ether (Ph-O-C)	Phenylthio Ether (Ph-S-C)	Impact on Drug Design
Bond Length (C-X)	~1.36 Å (Ar-O) / 1.43 Å (O-C)	~1.76 Å (Ar-S) / 1.82 Å (S-C)	Sulfur extends the linker, potentially pushing the distal group deeper into a binding pocket.
Bond Angle (C-X-C)	110° – 120°	90° – 100°	Sulfur creates a "kinked" or sharper turn, altering the vector of the attached substituent.
Lipophilicity ( LogP)	Base Reference	+0.5 to +1.0 (approx.)[1]	Thioethers significantly increase LogP, improving membrane permeability but risking solubility issues.
H-Bonding	Acceptor (Moderate)	Acceptor (Weak)	Oxygen is a better H-bond acceptor; Sulfur is a "soft" donor/acceptor, often interacting via dispersion forces.
Electronic Effect	Strong -donor (Resonance)	Weak -donor	Phenoxy strongly activates the ring; Phenylthio activates it less, affecting SAR of the aryl ring.

Conformational Impact Diagram

The following diagram illustrates the geometric divergence between the two linkers, highlighting how the "kink" in the thioether can change pharmacophore placement.

Caption: Structural comparison showing the sharper bond angle and longer bond length of the thioether (right) compared to the ether (left), which can drastically shift the position of distal binding groups.

Part 2: Metabolic Stability & Pharmacokinetics[1]

The most significant difference lies in metabolic liability . The "soft spot" moves from the carbon adjacent to the heteroatom (ether) to the heteroatom itself (thioether).

Metabolic Pathways[1]

• Phenoxy Ether : The primary clearance mechanism is CYP450-mediated O-dealkylation .[1] The CYP enzyme hydroxylates the

  -carbon, leading to hemiacetal collapse and release of a phenol.

• Phenylthio Ether : While S-dealkylation occurs, the sulfur atom acts as a "soft" nucleophile and is rapidly oxidized by FMO (Flavin-containing Monooxygenase) or CYP450 to a Sulfoxide (S=O) and subsequently to a Sulfone (O=S=O) .

Critical Consideration : The sulfoxide/sulfone metabolites are significantly more polar and electron-withdrawing than the parent thioether. This can:

• Kill potency (if the lipophilic pocket cannot accommodate the polar oxide).[1]

• Create an active metabolite (if the H-bond acceptor S=O finds a new interaction).[1]

Caption: Divergent metabolic fates. Phenoxy ethers typically fragment (cleavage), while phenylthio ethers undergo sequential oxidation (polarity shift) before cleavage.

Part 3: Case Studies in Bioactivity

Case Study A: Improving Metabolic Stability (The Phenylthiazole Example)

In a study involving phenylthiazole antibiotics, researchers encountered a "metabolic soft spot" at a benzylic carbon.[1]

• Problem : Rapid oxidation of the alkyl chain.

• Solution : Replacing a methylene unit with an oxygen atom (ether) blocked this oxidation, as the ether oxygen is not a site for hydroxylation itself, and it deactivated the adjacent carbons relative to the original alkyl chain.

• Contrast : Had a thioether been used, the sulfur itself would likely have become the new metabolic soft spot (S-oxidation), potentially failing to solve the clearance issue.

• Takeaway : Use Oxygen to block metabolism; use Sulfur only if you can tolerate (or desire) sulfoxide formation.[1]

Case Study B: Conformational Locking (Macrocyclic Peptides)

In the design of macrocyclic peptide inhibitors (e.g., against transporters like PfMATE), the choice of linker defined the bioactive conformation.

• Observation : A thioether linker (formed via reaction of a cysteine thiol with an electrophile) created a tighter, more acute turn angle compared to an ether or alkyl linker.[1]

• Outcome : The thioether-cyclized peptide adopted a "bent" conformation that perfectly matched the binding pocket, whereas the ether analog was too planar/extended and lost potency.

• Takeaway : Use Sulfur when a sharper turn or "kink" is required to fit a specific hydrophobic cleft.[1]

Part 4: Experimental Protocol (Microsomal Stability)

To objectively compare the bioactivity and stability of these linkers, a Microsomal Stability Assay with metabolite identification is required. This protocol distinguishes between simple clearance (O-dealkylation) and transformation (S-oxidation).

Protocol: Comparative Microsomal Stability with MetID

Objective : Determine intrinsic clearance (

) and identify if the linker is the primary site of metabolism.

Materials

• Microsomes : Pooled Human Liver Microsomes (HLM), 20 mg/mL protein conc.

• Cofactor : NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P-Dehydrogenase).

• Test Compounds : Phenoxy analog and Phenylthio analog (10 mM DMSO stocks).

• Quench Solution : Ice-cold Acetonitrile (ACN) with Internal Standard (e.g., Tolbutamide).

Workflow

• Preparation : Dilute microsomes to 0.5 mg/mL in 100 mM Phosphate Buffer (pH 7.4).

• Pre-incubation : Add test compound (final conc. 1

  M) to microsomal mix. Equilibrate at 37°C for 5 min.

• Initiation : Add NADPH regenerating system to start the reaction.[1]

• Sampling : At

  min, remove 50 L aliquots.

• Quenching : Immediately add to 150

  L ice-cold ACN/IS. Centrifuge at 4000g for 20 min.

• Analysis (LC-MS/MS) :

  • Quantitation : Monitor parent depletion to calculate

    .[1]

  • MetID Scan :

    • For Phenoxy : Scan for loss of alkyl group (Parent - Alkyl + H) [Phenol product].

    • For Phenylthio : Scan for +16 Da (Sulfoxide) and +32 Da (Sulfone).[1]

Data Interpretation

Observation	Conclusion
Rapid loss of Parent (Ph-S)	High clearance. Check for +16 Da peak.[1] If abundant, S-oxidation is the driver.
Rapid loss of Parent (Ph-O)	High clearance. Check for Phenol fragment.[1][2] O-dealkylation is the driver.
Stable Parent (Ph-O)	Good metabolic stability.[1] Ether bond is robust.[1]
Stable Parent (Ph-S)	Rare. Suggests steric protection of the Sulfur atom.

Part 5: Decision Framework

Use this logic flow to select the appropriate linker for your lead optimization.

Caption: Decision tree for linker selection based on binding pocket hydrophobicity and metabolic tolerance.

References

• Ertl, P., et al. (2020). "The most common linkers in bioactive molecules and their bioisosteric replacement network." ChemRxiv. Link

• Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry, 54(8), 2529-2591. Link

• Mohammad, H., et al. (2014). "Discovery and characterization of potent thiazoles versus methicillin- and vancomycin-resistant Staphylococcus aureus."[1] Journal of Medicinal Chemistry, 57(4), 1609-1615. Link

• Bashir, D., et al. (2011). "A comparison of some properties of C=O and C=S bonds." Arkivoc, 2011(v), 45-56. Link

• Testa, B., & Krämer, S. D. (2007). "The biochemistry of drug metabolism – an introduction: Part 3. Reactions of hydrolysis and their mechanisms." Chemistry & Biodiversity, 4(9), 2031-2122. Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Compare the bond length and bo d strength for certain bonds in l dopa.. [askfilo.com]